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Compound of Interest

Compound Name: MRS2496

Cat. No.: B1676836 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like MRS2496 are paramount to ensuring laboratory

safety and environmental responsibility. While a specific Safety Data Sheet (SDS) for

MRS2496 is not publicly available, its identity as a synthetic, chlorinated, and phosphorus-

containing organic compound, along with its intended use as a P2Y1 receptor antagonist,

provides a framework for establishing safe disposal procedures. This guide offers essential

logistical and safety information to manage the disposal of MRS2496 effectively.

Understanding MRS2496: Physicochemical
Properties
A summary of the known physicochemical properties of MRS2496 is presented below. This

information is crucial for understanding its potential interactions and for making informed

decisions regarding its handling and disposal.
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Property Value

Chemical Name MRS2496

CAS Number 491611-67-7

Molecular Formula C₁₀H₁₆ClN₅O₆P₂

Molecular Weight 399.66 g/mol

Compound Class Synthetic Organic

Known Activity P2Y1 receptor antagonist

General Safety Precautions and Handling
Given the lack of specific toxicity data, it is prudent to handle MRS2496 with a high degree of

caution, assuming it may be harmful. Adherence to standard laboratory safety protocols is

essential.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A lab coat is mandatory.

Engineering Controls:

All handling of MRS2496, especially in its powdered form, should be conducted in a certified

chemical fume hood to prevent inhalation of dust or aerosols.

Step-by-Step Disposal Protocol for MRS2496
The following is a generalized, step-by-step protocol for the disposal of MRS2496, based on

guidelines for halogenated and phosphorus-containing organic compounds.

1. Waste Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1676836?utm_src=pdf-body
https://www.benchchem.com/product/b1676836?utm_src=pdf-body
https://www.benchchem.com/product/b1676836?utm_src=pdf-body
https://www.benchchem.com/product/b1676836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste:

Collect any solid MRS2496 waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

The container should be specifically marked for "Halogenated Organic Waste."

Liquid Waste:

Solutions containing MRS2496 should be collected in a separate, sealed, and clearly

labeled hazardous waste container for "Halogenated Organic Liquid Waste."

Do not mix with non-halogenated organic waste, as this can complicate and increase the

cost of disposal.

2. Waste Labeling:

All waste containers must be accurately labeled with the following information:

The words "Hazardous Waste."

The full chemical name: "MRS2496."

The CAS Number: "491611-67-7."

The approximate concentration and quantity of the waste.

The date of accumulation.

The primary hazards (e.g., "Potentially Toxic," "Halogenated Compound").

3. Storage:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

secondary containment area, away from incompatible materials.

4. Institutional Waste Management:
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. Incineration at a

licensed facility is a common and effective method for the destruction of halogenated organic

compounds.

Experimental Protocols
As no specific experimental protocols for the disposal of MRS2496 were found, the

recommended procedure is to follow the general guidelines for chemical waste disposal

provided by your institution. Chemical degradation methods, such as using Fenton's reagent,

can be effective for some halogenated compounds but are resource-intensive and should only

be performed by trained personnel with specific protocols and safety measures in place.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MRS2496.
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Caption: Logical workflow for the proper disposal of MRS2496.
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[https://www.benchchem.com/product/b1676836#mrs2496-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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